N-2-naphthyl-2-nitrobenzenesulfonamide

• IUPAC Name: N-naphthalen-2-yl-2-nitrobenzenesulfonamide
• InChI: InChI=1S/C16H12N2O4S/c19-18(20)15-7-3-4-8-16(15)23(21,22)17-14-10-9-12-5-1-2-6-13(12)11-14/h1-11,17H
• InChI Key: MKFQDZHISZFNMT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)NS(=O)(=O)C3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C16H12N2O4S
• Molecular Weight: 328.3 g/mol

Description

N-2-naphthyl-2-nitrobenzenesulfonamide, also known as NBDPS, is an organic compound that belongs to the class of sulfonamides. It is a yellow crystalline powder that is sparingly soluble in water but soluble in organic solvents. NBDPS has been widely used in scientific research due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of N-2-naphthyl-2-nitrobenzenesulfonamide is based on its ability to selectively bind to certain biomolecules. The binding of N-2-naphthyl-2-nitrobenzenesulfonamide to proteins and nucleic acids results in a change in the fluorescence properties of the compound, which can be detected and quantified. The exact mechanism of binding is not fully understood, but it is believed to involve hydrogen bonding and hydrophobic interactions.
Biochemical and Physiological Effects
N-2-naphthyl-2-nitrobenzenesulfonamide has been shown to have minimal biochemical and physiological effects on living organisms. It is not metabolized by the body and is excreted unchanged in the urine. However, it is important to note that N-2-naphthyl-2-nitrobenzenesulfonamide should be handled with care as it is toxic if ingested or inhaled.

Advantages and Limitations for Lab Experiments

The main advantage of using N-2-naphthyl-2-nitrobenzenesulfonamide in lab experiments is its high selectivity for certain biomolecules. This allows for the detection and quantification of specific proteins and nucleic acids with high accuracy and sensitivity. However, one limitation of using N-2-naphthyl-2-nitrobenzenesulfonamide is its limited solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for the use of N-2-naphthyl-2-nitrobenzenesulfonamide in scientific research. One potential application is in the development of new diagnostic tools for the detection of diseases such as cancer and Alzheimer's. N-2-naphthyl-2-nitrobenzenesulfonamide could also be used in the study of protein folding and misfolding, which is a key factor in many diseases. Additionally, N-2-naphthyl-2-nitrobenzenesulfonamide could be used in the development of new drugs and therapies that target specific biomolecules.

Synthesis Methods

N-2-naphthyl-2-nitrobenzenesulfonamide can be synthesized through the reaction of 2-nitrobenzenesulfonyl chloride with 2-naphthylamine in the presence of a base such as sodium carbonate. The reaction is carried out in an organic solvent such as dichloromethane or chloroform and the product is purified by recrystallization.

Scientific Research Applications

N-2-naphthyl-2-nitrobenzenesulfonamide has been extensively used in scientific research as a fluorescent probe for the detection of proteins and nucleic acids. It has been shown to selectively bind to certain amino acids and nucleotide bases, which allows for the detection and quantification of these biomolecules. N-2-naphthyl-2-nitrobenzenesulfonamide has also been used as a labeling agent for the study of protein-protein interactions and enzyme activity.